![molecular formula C10H14FN3 B1478715 2-(4-Fluoropiperidin-1-yl)pyridin-4-amine CAS No. 1999720-70-5](/img/structure/B1478715.png)
2-(4-Fluoropiperidin-1-yl)pyridin-4-amine
Overview
Description
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 2-(4-Fluoropiperidin-1-yl)pyridin-4-amine, is a topic of interest in the field of organic chemistry . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of 2-(4-Fluoropiperidin-1-yl)pyridin-4-amine is characterized by the presence of a piperidine ring attached to a pyridine ring via a nitrogen atom . The presence of the fluorine atom on the piperidine ring contributes to the unique properties of this compound .Scientific Research Applications
Anticancer Research
Pyridine derivatives have been recognized for their potential in anticancer treatments. They can be designed to target specific cancer cells without harming healthy cells, making them valuable in the development of new chemotherapy agents .
Antiviral Agents
These compounds have shown promise as antiviral agents, potentially inhibiting the replication of viruses within host cells .
Anticholinesterase Activities
Pyridine scaffolds are being explored for their anticholinesterase activities, which could be beneficial in treating diseases like Alzheimer’s by improving nerve function .
Antimalarial Properties
Research has indicated that pyridine derivatives can be effective in combating malaria, a disease caused by parasites transmitted through mosquito bites .
Antimicrobial Applications
These compounds have been studied for their antimicrobial properties, which could lead to new treatments for bacterial infections .
Antidiabetic Potential
There is interest in the use of pyridine derivatives for managing diabetes, possibly by influencing insulin release or glucose metabolism .
Hepatic Stellate Cells Inhibition
In liver research, some pyridine derivatives have been evaluated against immortalized rat hepatic stellate cells (HSC-T6), which play a role in liver fibrosis .
Cation Recognition Properties
Pyridine-based derivatives have been designed to recognize specific cations, which could have applications in chemical sensing and separation processes .
properties
IUPAC Name |
2-(4-fluoropiperidin-1-yl)pyridin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN3/c11-8-2-5-14(6-3-8)10-7-9(12)1-4-13-10/h1,4,7-8H,2-3,5-6H2,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKXOCOYSKMAQIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1F)C2=NC=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluoropiperidin-1-yl)pyridin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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